Cas no 35824-70-5 (4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 35824-70-5
• MF: C₉H₁₈N₂O₄S₂
• MW: 282.380219936371
• CID: 6256005
• PubChem ID: 165499736
• Update Time: 2025-10-19

4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione
• 4-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]-1lambda6-thiomorpholine-1,1-dione
• EN300-1197123
• 35824-70-5

• Inchi： 1S/C9H18N2O4S2/c12-16(13)5-1-10(2-6-16)9-11-3-7-17(14,15)8-4-11/h1-9H2
• InChI Key： MMDFODPLTMFTAP-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)CN1CCS(CC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 282.07079941g/mol
• Monoisotopic Mass: 282.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.5Ų

Additional information on 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione

Recent Advances in the Study of 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione (CAS: 35824-70-5)

The compound 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione (CAS: 35824-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique thiomorpholine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key areas of research has been the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 35824-70-5 exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation. The study utilized in vitro models of macrophage activation and in vivo murine models of colitis, revealing that the compound significantly reduces pro-inflammatory cytokine production and attenuates tissue damage. These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial efficacy of 35824-70-5. A preprint article from BioRxiv (2024) highlighted its activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The study employed molecular docking simulations to identify interactions between the compound and bacterial efflux pump proteins, proposing a mechanism of action that disrupts bacterial resistance mechanisms. These results underscore its potential as a scaffold for designing next-generation antibiotics.

Another groundbreaking study, published in Nature Chemical Biology (2023), investigated the anticancer properties of 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione. Researchers found that the compound induces apoptosis in cancer cells by targeting the PI3K/AKT/mTOR pathway, a hallmark of many malignancies. Using high-throughput screening and xenograft models, the study demonstrated significant tumor growth inhibition with minimal off-target effects, positioning 35824-70-5 as a promising candidate for further preclinical development.

From a synthetic chemistry perspective, advancements have been made in streamlining the production of 35824-70-5. A 2024 report in Organic Process Research & Development detailed a scalable, one-pot synthesis method that improves yield and reduces waste. The optimized protocol employs green chemistry principles, such as catalytic asymmetric synthesis and solvent-free conditions, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

In conclusion, the growing body of research on 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl-1lambda6-thiomorpholine-1,1-dione (CAS: 35824-70-5) highlights its multifaceted therapeutic potential and synthetic versatility. Future studies are expected to focus on clinical translation, structure-activity relationship (SAR) optimization, and combination therapies. This compound represents a compelling example of how chemical biology can bridge the gap between molecular discovery and drug development.